Cas no 72365-58-3 (2,4-dimethyl-7-Quinolinol)

• Product Name: 2,4-dimethyl-7-Quinolinol
• CAS No: 72365-58-3
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 544097
• PubChem ID: 135488703
• Update Time: 2025-11-02

2,4-dimethyl-7-Quinolinol Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-7-Quinolinol
• 2,4-dimethyl-1H-quinolin-7-one
• 7-hydroxy-2,4-dimethylquinoline
• 7-Quinolinol, 2,4-dimethyl-
• DTXSID20357422
• 2,4-dimethylquinolin-7-ol
• HMS1755F20
• Z56791930
• Oprea1_503803
• AKOS003627183
• EN300-6413514
• 72365-58-3
• BJMQFQNRVVIERR-UHFFFAOYSA-N
• SCHEMBL4376783
• 2,4-dimethyl-7-hydroxyquinoline

• Inchi： 1S/C11H11NO/c1-7-5-8(2)12-11-6-9(13)3-4-10(7)11/h3-6,13H,1-2H3
• InChI Key： BJMQFQNRVVIERR-UHFFFAOYSA-N
• SMILES： OC1C=CC2C(C=1)=NC(C)=CC=2C

Computed Properties

• Exact Mass: 173.08413
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2,4-dimethyl-7-Quinolinol

Recent Advances in the Study of 2,4-dimethyl-7-Quinolinol (CAS: 72365-58-3) in Chemical Biology and Pharmaceutical Research

2,4-dimethyl-7-Quinolinol (CAS: 72365-58-3) is a quinoline derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. Quinoline derivatives are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the unique chemical properties of 2,4-dimethyl-7-Quinolinol, which make it a promising candidate for drug development. Its molecular structure allows for easy modification, enabling researchers to explore a wide range of derivatives with enhanced biological activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of 2,4-dimethyl-7-Quinolinol exhibited potent inhibitory effects against specific cancer cell lines, suggesting its potential as an anticancer agent.

In addition to its anticancer properties, 2,4-dimethyl-7-Quinolinol has also been investigated for its antimicrobial activity. A recent study in the European Journal of Medicinal Chemistry reported that this compound showed significant efficacy against multi-drug resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membranes and inhibit essential enzymatic processes.

The synthesis of 2,4-dimethyl-7-Quinolinol and its derivatives has also been a focus of recent research. Advanced synthetic methodologies, such as microwave-assisted synthesis and green chemistry approaches, have been employed to improve yield and reduce environmental impact. A 2022 publication in Organic Letters detailed a novel, one-pot synthesis route for 2,4-dimethyl-7-Quinolinol that achieved high purity and yield, making it more accessible for further pharmacological studies.

Despite these promising findings, challenges remain in the development of 2,4-dimethyl-7-Quinolinol-based therapeutics. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed through further preclinical and clinical studies. However, the compound's versatility and broad-spectrum activity make it a valuable scaffold for future drug discovery efforts.

In conclusion, 2,4-dimethyl-7-Quinolinol (CAS: 72365-58-3) represents a promising area of research in chemical biology and pharmaceutical sciences. Its diverse biological activities and potential for structural modification offer numerous opportunities for the development of novel therapeutic agents. Continued research into its mechanisms of action and optimization of its pharmacological properties will be crucial for translating these findings into clinical applications.